4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-4-methyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-6-4-5-7-14(11)17-16(19)13-9-8-12(2)15(10-13)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: ZXKVUXTUCNRFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)NS(=O)(=O)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide, also known as MSMB, is a compound that has gained attention in the scientific community due to its potential use in cancer research. MSMB is a small molecule inhibitor that targets the protein MDM2, which is known to play a role in the regulation of the tumor suppressor protein p53. Inhibition of MDM2 by MSMB can lead to the activation of p53, which can induce cell cycle arrest and apoptosis in cancer cells. In

Mechanism of Action

4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide inhibits MDM2 by binding to its p53-binding domain, which prevents MDM2 from ubiquitinating and degrading p53. This leads to the accumulation of p53, which can induce cell cycle arrest and apoptosis in cancer cells. In addition, 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to induce the expression of p21, a downstream target of p53 that is involved in cell cycle regulation.
Biochemical and Physiological Effects:
4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, but its effects on normal cells are less clear. Studies have shown that 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide can induce apoptosis in normal cells at higher concentrations, but it is generally well-tolerated at lower concentrations. 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has also been shown to inhibit the growth of tumors in animal models, but its effects on tumor metastasis are unclear.

Advantages and Limitations for Lab Experiments

4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments, including its high potency and specificity for MDM2. However, 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide can be difficult to synthesize and purify, which can limit its availability for research. In addition, 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has poor solubility in aqueous solutions, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for research on 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide, including:
1. Optimization of the synthesis method to improve yield and purity.
2. Development of more soluble analogs of 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide for use in cell culture experiments.
3. Investigation of the effects of 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide on tumor metastasis.
4. Evaluation of the potential use of 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide in combination therapy with other cancer drugs.
5. Development of 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-based therapeutics for cancer treatment.
In conclusion, 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide is a small molecule inhibitor that has shown promise as a potential cancer therapeutic. Its ability to inhibit MDM2 and activate p53 has been extensively studied, and it has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines. However, further research is needed to optimize its synthesis method, improve its solubility, and evaluate its effects on tumor metastasis.

Scientific Research Applications

4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has been extensively studied as a potential cancer therapeutic due to its ability to inhibit MDM2 and activate p53. Several studies have demonstrated that 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. In addition, 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy. 4-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide has also been studied for its potential use in combination therapy with other cancer drugs.